Cas no 29088-49-1 (Benzeneethanamine,dimethyl- (9CI))

Benzeneethanamine,dimethyl- (9CI) structure
29088-49-1 structure
Product Name:Benzeneethanamine,dimethyl- (9CI)
CAS No:29088-49-1
MF:C10H15N
MW:149.232802629471
CID:278280
PubChem ID:22379519
Update Time:2025-04-19

Benzeneethanamine,dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,dimethyl- (9CI)
    • (+)-(S)-N-α-dimethylphenethylamine
    • 2-(2,3-Dimethylphenyl)ethanamine
    • benzeneethanamine, 2,3-dimethyl-
    • LogP
    • 2-(2,3-dimethylphenyl)ethan-1-amine
    • EN300-1840812
    • 2,3-dimethylbenzeneethanamine
    • 67685-71-6
    • IGMRZOPJPZWRFU-UHFFFAOYSA-N
    • AKOS010901857
    • 2,3-dimethylbenzylmethyl amine
    • 29088-49-1
    • FT-0716062
    • Dimethylbenzeneethanamine
    • SCHEMBL726804
    • 2-(2,3-Dimethyl-phenyl)-ethylamine
    • Inchi: 1S/C10H15N/c1-8-4-3-5-10(6-7-11)9(8)2/h3-5H,6-7,11H2,1-2H3
    • InChI Key: IGMRZOPJPZWRFU-UHFFFAOYSA-N
    • SMILES: NCCC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 149.12055
  • Monoisotopic Mass: 200.060407
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 2

Experimental Properties

  • Density: 0.942
  • Boiling Point: 246.454°C at 760 mmHg
  • Flash Point: 102.401°C
  • Refractive Index: 1.53
  • PSA: 12.03
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